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Compound of Interest

Compound Name: AD2765

Cat. No.: B605173

Technical Support Center: AD2765

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing the degradation of AD2765 in
experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is AD2765 and what is its mechanism of action?

AD2765 is a novel, potent, and selective small molecule inhibitor of the pro-inflammatory
kinase, JNK1. By blocking the JNK1 signaling pathway, AD2765 is being investigated for its
therapeutic potential in various inflammatory diseases and neurodegenerative disorders.
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P

Use amber vials or cover with foil. Contact Technical Support
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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